Cas no 339106-71-7 (3-(4-Methoxyphenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine)

• Product Name: 3-(4-Methoxyphenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine
• CAS No: 339106-71-7
• MF: C₁₄H₉F₃N₂O₂
• MW: 294.228673696518
• CID: 5700632
• PubChem ID: 3751880
• Update Time: 2023-10-14

3-(4-Methoxyphenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS005105272
• 9H-048
• HMS3318C06
• SMR000125477
• 3-(4-methoxyphenyl)-6-(trifluoromethyl)isoxazolo[4,5-b]pyridine
• 3-(4-methoxyphenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine
• CHEMBL1460850
• MLS000540019
• 339106-71-7
• HMS2159G06
• METHYL 4-[6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDIN-3-YL]PHENYL ETHER
• Isoxazolo[4,5-b]pyridine, 3-(4-methoxyphenyl)-6-(trifluoromethyl)-
• 3-(4-Methoxyphenyl)-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine

• Inchi： 1S/C14H9F3N2O2/c1-20-10-4-2-8(3-5-10)12-13-11(21-19-12)6-9(7-18-13)14(15,16)17/h2-7H,1H3
• InChI Key： QQWCRGWSBNBMOE-UHFFFAOYSA-N
• SMILES： C12C(C3=CC=C(OC)C=C3)=NOC1=CC(C(F)(F)F)=CN=2

Computed Properties

• Exact Mass: 294.06161202g/mol
• Monoisotopic Mass: 294.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 407.2±45.0 °C(Predicted)
• pka: -1.98±0.50(Predicted)